4-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-11-3-1-7(13(17)18)5-9(11)10-6-8(15)2-4-12(10)16/h1-6,16H,(H,17,18)
• InChI Key: OXAMAQPJTUAXOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=C(C=CC(=C2)F)O)Cl
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID20680787
• Molecular Weight: 266.65 g/mol
• CAS RN: 1225902-50-0

Description

4-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid (4-C-3-F-2-HPA) is a compound of great scientific interest due to its unique properties and wide range of applications. It is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other important chemicals. 4-C-3-F-2-HPA is a highly versatile compound and can be used for a variety of purposes, including as a catalyst, an inhibitor, or a reagent.

Scientific Research Applications

4-C-3-F-2-HPA has a wide range of applications in scientific research. It is used as a reagent in the synthesis of pharmaceuticals and agrochemicals, as an inhibitor in organic synthesis, and as a catalyst in organic reactions. It is also used in the synthesis of polymers, dyes, and other important chemicals. In addition, 4-C-3-F-2-HPA is used in the study of enzyme kinetics, as it can be used to inhibit the activity of certain enzymes. Finally, 4-C-3-F-2-HPA has been used in the study of molecular mechanisms and the development of new drugs.

Mechanism of Action

4-C-3-F-2-HPA is a potent inhibitor of certain enzymes, such as acetylcholinesterase and lipoxygenase. Its mechanism of action involves the inhibition of the enzyme’s active site, which prevents the enzyme from catalyzing its reaction. The inhibition of the enzyme’s active site can be achieved through the binding of 4-C-3-F-2-HPA to the enzyme’s active site. This binding occurs through hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
4-C-3-F-2-HPA has a wide range of biochemical and physiological effects. It is an inhibitor of certain enzymes, such as acetylcholinesterase and lipoxygenase. It can also affect the activity of other enzymes, such as cyclooxygenase and cytochrome P450. In addition, 4-C-3-F-2-HPA can affect the levels of certain hormones, such as cortisol and aldosterone. Finally, 4-C-3-F-2-HPA has been shown to have an antioxidant effect, which can be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

4-C-3-F-2-HPA has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and is available in a variety of forms. In addition, it is relatively stable and can be stored for extended periods of time. However, 4-C-3-F-2-HPA is a potent inhibitor of certain enzymes, which can make it difficult to use in certain experiments. In addition, 4-C-3-F-2-HPA can be toxic if ingested or inhaled in large amounts, so it should be handled with caution.

Future Directions

There are a number of potential future directions for 4-C-3-F-2-HPA. One potential direction is to further explore its use as an inhibitor of certain enzymes. In addition, it could be used to study the effects of different hormones on the body. Another potential direction is to explore its potential as an antioxidant, as it has been shown to have an antioxidant effect. Finally, 4-C-3-F-2-HPA could be used in the development of new drugs, as it has been used in the study of molecular mechanisms.

Synthesis Methods

4-C-3-F-2-HPA can be synthesized in a variety of ways. One of the most common methods is through a multi-step process involving the reaction of 4-chlorobenzoic acid with 5-fluoro-2-hydroxyphenyl magnesium bromide. This reaction is performed in anhydrous acetonitrile in the presence of a catalytic amount of triethylamine. The reaction produces 4-C-3-F-2-HPA as the main product, along with a small amount of side products. Other methods of synthesis include the reaction of 4-chlorobenzoic acid with 5-fluoro-2-hydroxyphenyl bromide in the presence of a base, and the reaction of 4-chlorobenzoic acid with 5-fluoro-2-hydroxyphenyl iodide in the presence of a base.